![molecular formula C9H16ClNO B6187054 2-azadispiro[3.1.3^{6}.1^{4}]decan-8-ol hydrochloride CAS No. 2639444-30-5](/img/no-structure.png)
2-azadispiro[3.1.3^{6}.1^{4}]decan-8-ol hydrochloride
Description
Molecular Structure Analysis
The molecular structure of “2-azadispiro[3.1.3{6}.1{4}]decan-8-ol hydrochloride” can be inferred from its name. It is a spiro compound, which means it has two or more rings that share a single atom. The “2-aza” part suggests the presence of a nitrogen atom, and the “decan-8-ol” part indicates a decane structure with a hydroxyl group at the 8th position .Mechanism of Action
The mechanism of action of “2-azadispiro[3.1.3{6}.1{4}]decan-8-ol hydrochloride” is not clear from the available literature. It’s possible that it could have biological activity, given the presence of a nitrogen atom and a hydroxyl group in its structure, but this would need to be confirmed through experimental studies .
Future Directions
The future directions for research on “2-azadispiro[3.1.3{6}.1{4}]decan-8-ol hydrochloride” could include further studies on its synthesis, its physical and chemical properties, its potential biological activity, and its safety profile . These studies could help to elucidate the potential applications of this compound in various fields, such as medicinal chemistry or materials science.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-azadispiro[3.1.3^{6}.1^{4}]decan-8-ol hydrochloride involves the reaction of a spirocyclic lactam with an aldehyde followed by reduction and quaternization.", "Starting Materials": [ "Spirocyclic lactam", "Aldehyde", "Reducing agent", "Quaternizing agent", "Hydrochloric acid" ], "Reaction": [ "The spirocyclic lactam is reacted with the aldehyde in the presence of a reducing agent to form the corresponding alcohol.", "The alcohol is then quaternized using a quaternizing agent to form the hydrochloride salt.", "The final product is obtained by isolation and purification of the hydrochloride salt." ] } | |
CAS No. |
2639444-30-5 |
Molecular Formula |
C9H16ClNO |
Molecular Weight |
189.7 |
Purity |
95 |
Origin of Product |
United States |
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